![molecular formula C13H9ClF3NO2 B1340095 Ethyl 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylate CAS No. 21168-42-3](/img/structure/B1340095.png)
Ethyl 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylate
Overview
Description
Ethyl 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylate is a quinoline derivative . It is an ethyl ester of quinoline-3-carboxylic acid with both electron-withdrawing chloro and trifluoromethyl groups .
Synthesis Analysis
The synthesis of quinoline derivatives involves various methods . For instance, heating compound 1 with chloroacetyl chloride gives a mixture of two isomeric O-acylation products . The reactions of compound 1 with urea, thiourea, hydrazine hydrate, hydroxylamine, o-phenylenediamine, phenyl isothiocyanate, and ethyl acetoacetate yield the corresponding condensation products .Molecular Structure Analysis
The molecular formula of Ethyl 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylate is C13H9ClF3NO2 . It has a molecular weight of 303.66 g/mol .Scientific Research Applications
Antimicrobial Research
Ethyl 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylate: is utilized in medicinal chemistry research for its antimicrobial properties . The compound’s structure allows it to interfere with bacterial cell wall synthesis or protein function, making it a valuable candidate for developing new antibiotics.
Dye-Sensitized Solar Cells (DSSCs)
The compound’s ability to bind to metal centers due to the lone pair on the nitrogen atom makes it a suitable component for dye complexes in DSSCs . Its electron-withdrawing groups, such as chloro and trifluoromethyl, enhance the photovoltaic properties of the dyes used in solar cells.
Cell Penetration Enhancement
When attached to cell-penetrating peptides, 4-Chloro-7-trifluoromethylquinoline-3-carboxylic acid ethyl ester can cause osmotic swelling of endosomes, enhancing the peptides’ ability to penetrate cells . This is particularly useful in delivering therapeutic agents directly into cells.
Bioimaging and Sensors
The chloro substituent on the compound allows for further functionalization, making it a potential bidentate ligand for bioimaging and sensor applications . This could lead to advancements in medical diagnostics and environmental monitoring.
Synthesis of Active Pharmaceutical Ingredients (APIs)
This compound serves as an intermediate in the synthesis of APIs . Its fluorinated structure is often sought after in pharmaceutical development due to the unique properties that fluorine atoms confer to drug molecules, such as increased stability and lipophilicity.
Material Science
In material science, the compound’s diverse functional groups enable facile synthesis of various materials . Its robust structure can be incorporated into polymers or other materials to enhance their properties, such as thermal stability or resistance to degradation.
Mechanism of Action
Target of Action
Ethyl 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylate, also known as 4-Chloro-7-trifluoromethylquinoline-3-carboxylic acid ethyl ester, is primarily used as a building block in medicinal chemistry research It is known that quinoline derivatives, such as this compound, are often used as antimicrobials .
Mode of Action
The mode of action of this compound involves its interaction with cell-penetrating peptides. Attaching this building block to cell-penetrating peptides causes the osmotic swelling of the endosome, enhancing the cell penetration ability of the peptides . During the cell penetrating process, the trifluoromethyl group binds with protons, leading to an increase in pH and destabilization of the cell membranes .
Biochemical Pathways
The compound’s interaction with cell-penetrating peptides suggests it may influence endocytosis and other cellular uptake mechanisms .
Pharmacokinetics
The compound’s interaction with cell-penetrating peptides suggests it may have good cellular uptake .
Result of Action
The result of the compound’s action is an enhancement of the cell penetration ability of peptides . This could potentially be leveraged for the delivery of therapeutic agents into cells.
Action Environment
As a fluorinated heterocyclic building block, it is likely that factors such as temperature, ph, and the presence of other chemical entities could influence its action .
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClF3NO2/c1-2-20-12(19)9-6-18-10-5-7(13(15,16)17)3-4-8(10)11(9)14/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKBIFKCXMGRLLK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2C=C(C=CC2=C1Cl)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClF3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50561191 | |
Record name | Ethyl 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50561191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylate | |
CAS RN |
21168-42-3 | |
Record name | Ethyl 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50561191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 21168-42-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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